Eukaryotic translation elongation factor 1 alpha 1 (115-129)

• sequence: IVAAGVGEFEAGISK
• source: Homo sapiens (human)
• synonym: Eukaryotic translation elongation factor 1 alpha 1 (115-129)

Description

Elongation factor 1-alpha 1

Scientific Research Applications

1. Role in Cell Proliferation and Transformation

Elongation Factor-1 alpha (EF-1 alpha), an essential component of the eukaryotic translational apparatus, plays a significant role in cell proliferation and transformation. It is involved in the binding of aminoacyl-transfer RNAs to the ribosome and its expression decreases towards the end of the lifespans of mouse and human fibroblasts. However, forced expression of EF-1 alpha can prolong the lifespan of Drosophila melanogaster. EF-1 alpha’s constitutive expression causes increased susceptibility to malignant transformation in fibroblasts (Tatsuka et al., 1992).

2. Variance in Elongation Process

EF-1 alpha shows variances in the elongation process between prokaryotes and eukaryotes, attributed to translational channeling and compartmentalization of protein synthesis in higher eukaryotic cells. This factor also plays a role in regulating multiple cellular processes including growth, division, and transformation (Negrutskii & El'skaya, 1998).

3. Phylogenetic Marker for Eukaryotes

EF-1 alpha serves as a valuable phylogenetic marker for eukaryotes. It helps in identifying the deepest branches and recent relationships in the eukaryotic line of descent, though the interrelationships between protist lineages are not well resolved due to factors like taxonomic sampling and substitutional saturation (Roger et al., 1999).

4. Posttranslational Modification

EF-1 alpha undergoes novel posttranslational modifications, including the attachment of ethanolamine via an amide bond to specific glutamic acid residues, which may significantly alter its regulatory effects (Whiteheart et al., 1989).

5. Isoform Characterization

Characterization of eEF1A-2, an isoform of eEF1A, reveals its expression in specific tissues like skeletal muscle, heart, brain, and aorta, and highlights its post-translational modifications and enzymatic activities, indicating distinct functional roles in these tissues (Kahns et al., 1998).

6. Non-Canonical Functions

eEF1A is involved in a range of unique cellular and viral activities beyond its primary role in polypeptide chain elongation. Understanding these non-canonical functions can provide insights into various biological processes including viral-host interaction and cellular pathway integration (Mateyak & Kinzy, 2010).

7. Insights into Eukaryote Evolution

Studies on EF-1 alpha and EF-2 gene sequences in microsporidians suggest their potential as ancient eukaryotes, providing insights into the early divergence and evolutionary history of eukaryotes (Kamaishi et al., 1996).

8. Longevity and Ageing

Mutations in the EF-1 alpha gene, particularly those that increase its fidelity, have been associated with increased longevity and changes in sporulation in fungi, indicating a role in the aging process and translational errors (Silar & Picard, 1994).